Cas no 2639399-66-7 (ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate)
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27724673
- 2639399-66-7
- ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate
-
- Inchi: 1S/C13H17NO4S/c1-3-18-13(16)9-7-19-12(14-9)8-4-5-11(17-2)10(15)6-8/h4-6,9,12,14-15H,3,7H2,1-2H3/t9-,12?/m0/s1
- InChI Key: WLZDMALNMWDMTK-QHGLUPRGSA-N
- SMILES: S1C[C@@H](C(=O)OCC)NC1C1C=CC(=C(C=1)O)OC
Computed Properties
- Exact Mass: 283.08782920g/mol
- Monoisotopic Mass: 283.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 93.1Ų
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27724673-1g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 1g |
$2203.0 | 2023-09-10 | ||
| Enamine | EN300-27724673-5g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 5g |
$6390.0 | 2023-09-10 | ||
| Enamine | EN300-27724673-10g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 10g |
$9474.0 | 2023-09-10 | ||
| Enamine | EN300-27724673-0.05g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 95.0% | 0.05g |
$1851.0 | 2025-03-20 | |
| Enamine | EN300-27724673-0.1g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 95.0% | 0.1g |
$1939.0 | 2025-03-20 | |
| Enamine | EN300-27724673-0.25g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 95.0% | 0.25g |
$2027.0 | 2025-03-20 | |
| Enamine | EN300-27724673-0.5g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 95.0% | 0.5g |
$2115.0 | 2025-03-20 | |
| Enamine | EN300-27724673-1.0g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 95.0% | 1.0g |
$2203.0 | 2025-03-20 | |
| Enamine | EN300-27724673-2.5g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 95.0% | 2.5g |
$4319.0 | 2025-03-20 | |
| Enamine | EN300-27724673-5.0g |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate |
2639399-66-7 | 95.0% | 5.0g |
$6390.0 | 2025-03-20 |
ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate
Introduction to Ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2639399-66-7)
Ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate, a compound with the chemical identifier CAS No. 2639399-66-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.
The molecular structure of this compound features a thiazolidine ring system, which is a key pharmacophore in many bioactive molecules. The presence of both hydroxyl and methoxy functional groups on the aromatic ring enhances its interactions with biological targets, making it a promising candidate for further investigation. Specifically, the ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate moiety suggests a stereochemically defined configuration that could influence its binding affinity and pharmacological effects.
In recent years, there has been growing interest in thiazolidine derivatives due to their potential roles in modulating various biological pathways. These compounds have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The hydroxyl and methoxy groups in this molecule are particularly noteworthy, as they can engage in hydrogen bonding and other forms of interaction with biological targets, thereby enhancing its pharmacological activity.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The stereochemistry of the (4R) configuration is particularly important, as it can influence the compound's ability to bind to specific receptors or enzymes. This stereochemical specificity is often a critical factor in determining the efficacy and selectivity of a drug.
Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery. For instance, researchers have demonstrated that these compounds can interact with various enzymes and receptors involved in inflammatory responses. The hydroxyl and methoxy groups on the aromatic ring can serve as hydrogen bond donors or acceptors, which can enhance binding affinity and improve pharmacological activity.
The synthesis of ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The stereochemical integrity of the (4R) configuration must be maintained throughout the synthesis to ensure that the final product exhibits the desired biological activity. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, are often employed to achieve this goal.
In addition to its potential therapeutic applications, this compound has also been explored for its role in biochemical research. Researchers are interested in understanding how it interacts with various biological targets at the molecular level. This knowledge can provide valuable insights into the development of new drugs and therapeutic strategies.
The use of computational methods has been instrumental in studying the interactions between ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate and biological targets. Molecular docking simulations can predict how this compound binds to specific receptors or enzymes, providing a rational basis for designing new drugs with improved efficacy and selectivity. These computational approaches are increasingly being used in conjunction with experimental studies to accelerate drug discovery efforts.
The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Preclinical studies have begun to explore these aspects, providing valuable data on its behavior in vivo. These studies are essential for determining appropriate dosing regimens and identifying potential side effects.
Future research directions may include exploring derivatives of ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate that exhibit enhanced biological activity or improved pharmacokinetic profiles. By modifying specific functional groups or introducing new structural elements, researchers can fine-tune the properties of these compounds to meet specific therapeutic needs.
The development of novel pharmaceutical agents is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. Ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate serves as an excellent example of how interdisciplinary research can lead to significant advancements in drug discovery. Its unique structure and promising biological activity make it a valuable tool for exploring new therapeutic strategies.
In conclusion, ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure, stereochemistry, and potential biological activity make it a promising candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound has the potential to play a crucial role in the development of novel therapeutic agents.
2639399-66-7 (ethyl (4R)-2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)